2-[2-(2-nitrophenyl)vinyl]-3-(2-phenylethyl)-4(3H)-quinazolinone

• IUPAC Name: 2-[(E)-2-(2-nitrophenyl)ethenyl]-3-(2-phenylethyl)quinazolin-4-one
• InChI: InChI=1S/C24H19N3O3/c28-24-20-11-5-6-12-21(20)25-23(26(24)17-16-18-8-2-1-3-9-18)15-14-19-10-4-7-13-22(19)27(29)30/h1-15H,16-17H2/b15-14+
• InChI Key: TXJCWRIONDXCHM-CCEZHUSRSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=NC3=CC=CC=C3C2=O)C=CC4=CC=CC=C4[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)CCN2C(=NC3=CC=CC=C3C2=O)/C=C/C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C24H19N3O3
• Molecular Weight: 397.4 g/mol

Description

“2-[2-(2-nitrophenyl)vinyl]-3-(2-phenylethyl)-4(3H)-quinazolinone” is a derivative of quinazolinone. It has a molecular formula of C24H19N3O3. Quinazolinone derivatives are significant heterocyclic compounds due to their potential pharmaceutical and biological activities.

Synthesis Analysis

Quinazolinone derivatives can be synthesized through various methods. One common approach involves the amidation of 2-aminobenzoic acid derivatives, also known as anthranilic acid derivatives. The derivatives are coupled with the appropriate acid chloride to generate substituted anthranilates, which undergo cyclization by treatment with acetic anhydride under reflux to afford the benzoxazin-4-ones. These are then treated with an ammonia solution to afford the quinazolinone derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 24 carbon atoms, 19 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms. The average mass is 397.426 Da, and the monoisotopic mass is 397.142639 Da.

Chemical Reactions Analysis

Quinazolinone derivatives can undergo various chemical reactions. The reactivity of the 2-methyl group, reactivity of the 3-amino group, electrophilic substitution, oxidation, reduction, reaction of 4(3H)-quinazolinones with metal ions, Mannich reaction, cycloaddition reaction, and other reagents were discussed.

Mechanism of Action

The mechanism of action of quinazolinone derivatives is diverse due to their wide range of biological properties. They reveal various medicinal properties such as analgesic, anti-inflammatory, and anticancer activities, as well as antimicrobial activity.

Future Directions

Quinazolinone derivatives, including “2-[2-(2-nitrophenyl)vinyl]-3-(2-phenylethyl)-4(3H)-quinazolinone”, have considerable potential due to their diverse range of biological properties. Future research could focus on exploring these properties further and developing novel pharmaceutical applications.